Cas no 93892-34-3 (6-isobutyl-1,1,3,3-tetramethylindan-5-ol)

• Product Name: 6-isobutyl-1,1,3,3-tetramethylindan-5-ol
• CAS No: 93892-34-3
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 1000299
• PubChem ID: 3022770
• Update Time: 2025-04-20

6-isobutyl-1,1,3,3-tetramethylindan-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-isobutyl-1,1,3,3-tetramethylindan-5-ol
• 1,1,3,3-tetramethyl-6-(2-methylpropyl)-2H-inden-5-ol
• 2DL3VHF3DA
• 93892-34-3
• 2,3-Dihydro-1,1,3,3-tetramethyl-6-(2-methylpropyl)-1H-inden-5-ol
• DTXSID20239835
• 1H-Inden-5-ol, 2,3-dihydro-1,1,3,3-tetramethyl-6-(2-methylpropyl)-
• NS00039727
• EINECS 299-516-9
• NZXCKXLASHGCFV-UHFFFAOYSA-N

• Inchi： 1S/C17H26O/c1-11(2)7-12-8-13-14(9-15(12)18)17(5,6)10-16(13,3)4/h8-9,11,18H,7,10H2,1-6H3
• InChI Key： NZXCKXLASHGCFV-UHFFFAOYSA-N
• SMILES： OC1C(CC(C)C)=CC2=C(C=1)C(C)(C)CC2(C)C

Computed Properties

• Exact Mass: 246.198
• Monoisotopic Mass: 246.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 328.8°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.509